Cas no 1803707-91-6 (4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine)

• Product Name: 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine
• CAS No: 1803707-91-6
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4851807
• Update Time: 2025-11-01

4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine

• Inchi： 1S/C8H8F3NO2/c1-13-4-3-12-8(14-2)6(9)5(4)7(10)11/h3,7H,1-2H3
• InChI Key： QQMLUJFIURRARM-UHFFFAOYSA-N
• SMILES： FC1C(=NC=C(C=1C(F)F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4

Additional information on 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine

Recent Advances in the Study of 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine (CAS: 1803707-91-6)

4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine (CAS: 1803707-91-6) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The structural features of 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine make it a versatile building block for medicinal chemistry. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, while the methoxy groups contribute to its electronic properties, facilitating interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of potent EGFR inhibitors, demonstrating its utility in oncology research.

In addition to its applications in drug discovery, recent research has explored the compound's potential in agrochemicals. A study conducted by Bayer AG in 2024 revealed that derivatives of 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine exhibit herbicidal activity, opening new avenues for crop protection. The compound's ability to modulate plant enzyme activity underscores its versatility beyond pharmaceutical applications.

Despite its promising properties, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine. Recent advancements in flow chemistry and catalytic fluorination have addressed some of these issues, as reported in a 2024 ACS Catalysis paper. These innovations are expected to streamline the production process and facilitate further research into this compound's applications.

Looking ahead, the continued exploration of 4-(Difluoromethyl)-2,5-dimethoxy-3-fluoropyridine is anticipated to yield significant breakthroughs in both pharmaceutical and agrochemical industries. Its unique chemical properties and diverse applications position it as a compound of high interest for future research and development efforts.